Cas no 2353218-87-6 (Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate)

• Product Name: Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate
• CAS No: 2353218-87-6
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5638618
• PubChem ID: 165919071
• Update Time: 2025-06-09

Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate
• 2353218-87-6
• EN300-28282224
• Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate

• Inchi： 1S/C15H23NO3/c1-14(2,3)19-13(18)15(4,16)10-9-11-5-7-12(17)8-6-11/h5-8,17H,9-10,16H2,1-4H3
• InChI Key： RNQORQDECMQWBK-UHFFFAOYSA-N
• SMILES： O(C(C(C)(CCC1C=CC(=CC=1)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate

Comprehensive Overview of Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate (CAS No. 2353218-87-6)

The compound Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate (CAS No. 2353218-87-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl ester group and a 4-hydroxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

One of the key reasons for the growing interest in Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate is its role as a building block for peptide mimetics and small molecule inhibitors. The presence of both amino and hydroxyl functional groups allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial in addressing current challenges in precision medicine and targeted drug delivery, which are among the most searched topics in modern pharmaceutical science.

In recent years, the demand for high-purity intermediates like Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate has surged, driven by advancements in high-throughput screening (HTS) and combinatorial chemistry. These techniques require reliable and well-characterized compounds to accelerate the discovery of novel therapeutics. Additionally, the compound’s potential role in neuroprotection and metabolic regulation aligns with the increasing focus on aging-related diseases and lifestyle disorders, topics frequently explored in both academic and public forums.

From a synthetic chemistry perspective, Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate exemplifies the importance of stereoselective synthesis and green chemistry principles. The tert-butyl group enhances the compound’s stability, while the hydroxylphenyl moiety introduces opportunities for bioconjugation and catalysis. These features are highly relevant to industries striving for sustainable manufacturing and reduced environmental impact, which are dominant themes in contemporary chemical research.

The compound’s physicochemical properties, such as its solubility, melting point, and stability under various conditions, are critical for its practical applications. Researchers often search for detailed spectroscopic data (e.g., NMR, IR, and MS) and chromatographic profiles to ensure reproducibility in their experiments. Providing such data not only enhances the compound’s utility but also supports the broader scientific community in validating findings and developing new methodologies.

In conclusion, Tert-butyl 2-amino-4-(4-hydroxyphenyl)-2-methylbutanoate (CAS No. 2353218-87-6) represents a promising candidate for diverse applications in medicinal chemistry and material science. Its structural versatility, combined with the rising demand for innovative therapeutics and sustainable chemical processes, positions it as a compound of significant interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in discussions about drug development and chemical innovation.